Cas no 874112-79-5 (Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester)

Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester structure
874112-79-5 structure
Product Name:Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester
CAS No:874112-79-5
MF:C10H8F4O2
MW:236.162937164307
CID:1899954
PubChem ID:71412908
Update Time:2025-04-21

Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester
    • propyl 2,3,5,6-tetrafluorobenzoate
    • 874112-79-5
    • DTXSID20832441
    • SCHEMBL19795497
    • Inchi: 1S/C10H8F4O2/c1-2-3-16-10(15)7-8(13)5(11)4-6(12)9(7)14/h4H,2-3H2,1H3
    • InChI Key: FHCIHGUTMGYENE-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1C(=O)OCCC)F)F)F

Computed Properties

  • Exact Mass: 236.04604214Da
  • Monoisotopic Mass: 236.04604214Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų
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